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Compound of Interest

Compound Name: Glymidine-d5

Cat. No.: B1155885

Disclaimer: No specific Safety Data Sheet (SDS) or disposal protocol for Glymidine-d5 is
readily available. The following procedures are based on the available information for the non-
deuterated analogue, Glymidine, and established best practices for the disposal of
pharmaceutical and laboratory chemical waste. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all local, state, and federal regulations.

l. Essential Safety and Handling Information

Glymidine-d5 is a deuterated analog of Glymidine, an oral antidiabetic drug.[1][2][3][4] While
specific toxicity data for Glymidine-d5 is not available, it should be handled with care,
assuming it has similar pharmacological and toxicological properties to Glymidine. Standard
laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE) when handling Glymidine-d5:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

o Eye Protection: Safety glasses or goggles must be worn.

o Lab Coat: A standard laboratory coat is mandatory to prevent skin contact.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator may be necessary.
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Il. Quantitative Data Summary

Due to the lack of a specific SDS for Glymidine-d5, the following table summarizes the known
properties of Glymidine, which should be considered indicative for its deuterated counterpart.

Property Value Source
Chemical Formula C13H15N304S (for Glymidine)  [3]
Molecular Weight 309.34 g/mol (for Glymidine) [4]
Appearance Solid powder [2]
Solubility Soluble in DMSO [2]
Storage Store at 0-4°C for short term [2]

lll. Step-by-Step Disposal Protocol

This protocol outlines the general steps for the proper disposal of Glymidine-d5 from a
research laboratory setting.

1. Waste ldentification and Segregation:

e Unused or Expired Glymidine-d5: This is considered a chemical waste. Do not dispose of it
down the drain or in the regular trash.

o Contaminated Materials: Any materials that have come into contact with Glymidine-d5, such
as pipette tips, centrifuge tubes, gloves, and bench paper, should be considered
contaminated and disposed of as chemical waste.

o Empty Containers: The original container of Glymidine-d5 should be triple-rinsed with a
suitable solvent (e.g., ethanol or methanol). The rinsate must be collected and disposed of
as hazardous waste. The empty, rinsed container can then be disposed of according to your
institution's guidelines for empty chemical containers.

e Solutions: Solutions containing Glymidine-d5 must be collected and disposed of as liquid
chemical waste.

2. Waste Collection and Storage:

o Use a designated, properly labeled hazardous waste container. The container must be
compatible with the waste being collected.
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e The label should clearly state "Hazardous Waste" and list the chemical constituents,
including "Glymidine-d5" and any solvents.

» Store the waste container in a designated satellite accumulation area within the laboratory.
This area should be under the control of the laboratory personnel.

» Keep the waste container securely closed at all times, except when adding waste.

3. Scheduling a Waste Pickup:

e Once the waste container is full or has reached the accumulation time limit set by your
institution (often 90 or 180 days), contact your EHS department to schedule a waste pickup.
e Do not attempt to transport the hazardous waste off-site yourself.

IV. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Glymidine-d5 and associated materials.
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Caption: Decision workflow for the proper disposal of Glymidine-d5 waste.
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This comprehensive guide provides a framework for the safe and compliant disposal of
Glymidine-d5. By adhering to these procedures and consulting with your institutional safety
experts, you contribute to a safer laboratory environment and ensure environmental
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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